![molecular formula C17H18N4O B5562598 4-(1H-1,2,3-benzotriazol-1-ylcarbonyl)-N,N-diethylaniline CAS No. 306990-96-5](/img/structure/B5562598.png)
4-(1H-1,2,3-benzotriazol-1-ylcarbonyl)-N,N-diethylaniline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of benzotriazole derivatives, including compounds similar to 4-(1H-1,2,3-benzotriazol-1-ylcarbonyl)-N,N-diethylaniline, often involves reactions with benzotriazole and various reagents. Katritzky et al. (1997) demonstrated the synthesis of benzotriazol-1-ylcarbonyl derivatives using benzotriazole and phosgene, reacting with alcohols to give good yields and showing their utility in amino protection (Katritzky et al., 1997).
Molecular Structure Analysis
Fall et al. (2020) discussed the synthesis and characterization of a compound involving 1,3-dipolar cycloaddition reactions, which could relate to the molecular structure analysis of benzotriazole derivatives. The study provides insights into the structural elucidation using NMR, IR, and elemental analysis, highlighting the importance of regioselectivity and yield in the synthesis process (Fall et al., 2020).
Chemical Reactions and Properties
Reactive nucleosides, such as those studied by Bae and Lakshman (2007), offer insights into the chemical reactions and properties of benzotriazole derivatives. These compounds exhibit electrophilic reactivity, facilitating reactions with various nucleophiles and enabling the synthesis of challenging nucleoside derivatives (Bae & Lakshman, 2007).
Physical Properties Analysis
The crystal structure and physical properties of benzotriazole derivatives have been explored in several studies. For example, Li and Chen (2010) synthesized ethyl 2-(1H-1,2,3-benzotriazol-1-yl)acetate, analyzing its crystal structure and highlighting the significance of weak intermolecular interactions in establishing the three-dimensional network, which could be relevant for understanding the physical properties of related compounds (Li & Chen, 2010).
Chemical Properties Analysis
Katritzky et al. (1997) also investigated the Lewis acid-catalyzed additions of (benzotriazol-1-yl)diethoxymethane to enol ethers and enamides, leading to the synthesis of various acetal-ethers and amino-acetals. This study demonstrates the chemical versatility and reactivity of benzotriazole derivatives, contributing to the understanding of their chemical properties (Katritzky et al., 1997).
Mechanism of Action
properties
IUPAC Name |
benzotriazol-1-yl-[4-(diethylamino)phenyl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N4O/c1-3-20(4-2)14-11-9-13(10-12-14)17(22)21-16-8-6-5-7-15(16)18-19-21/h5-12H,3-4H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YEVQJKWVWNHPCK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=CC=C(C=C1)C(=O)N2C3=CC=CC=C3N=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201211981 |
Source
|
Record name | 1H-Benzotriazol-1-yl[4-(diethylamino)phenyl]methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201211981 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
294.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1H-benzotriazol-1-yl[4-(diethylamino)phenyl]methanone | |
CAS RN |
306990-96-5 |
Source
|
Record name | 1H-Benzotriazol-1-yl[4-(diethylamino)phenyl]methanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=306990-96-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1H-Benzotriazol-1-yl[4-(diethylamino)phenyl]methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201211981 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.